Cas no 474815-01-5 (5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione)

• Product Name: 5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione
• CAS No: 474815-01-5
• MF: C₁₀H₈ClFN₄S
• MW: 270.713722229004
• CID: 5303733
• PubChem ID: 23412286
• Update Time: 2025-05-20

5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione
• 5-((3-Chloro-4-fluorophenyl)amino)-6-methyl-1,2,4-triazine-3(2H)-thione
• AKOS002386775
• 5-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHYL-2H-1,2,4-TRIAZINE-3-THIONE
• G63424
• 474815-01-5
• C10H8ClFN4S
• starbld0016176
• 5-(3-chloro-4-fluoroanilino)-6-methyl-2H-1,2,4-triazine-3-thione
• AS-871/43476181

• Inchi： 1S/C10H8ClFN4S/c1-5-9(14-10(17)16-15-5)13-6-2-3-8(12)7(11)4-6/h2-4H,1H3,(H2,13,14,16,17)
• InChI Key： LMENHVHNMKFTRK-UHFFFAOYSA-N
• SMILES： N1=C(C)C(NC2=CC=C(F)C(Cl)=C2)=NC(=S)N1

Computed Properties

• Exact Mass: 270.0142233g/mol
• Monoisotopic Mass: 270.0142233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.9Ų

Additional information on 5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione

5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione (CAS No. 474815-01-5)

5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione, also known by its CAS registry number CAS No. 474815-01-5, is a heterocyclic compound with a triazine-thione core. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a triazine ring system substituted with a methyl group at position 6 and an anilino group at position 5, which is further substituted with chlorine and fluorine atoms at positions 3 and 4, respectively. These substituents contribute to the compound's stability, reactivity, and selectivity in different chemical environments.

The synthesis of 5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione involves a series of carefully designed reactions that ensure the formation of the desired heterocyclic structure. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazine-thione core while maintaining high stereochemical control.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The triazine-thione moiety is known for its ability to form stable covalent bonds with other functional groups, making it ideal for constructing supramolecular assemblies or polymer networks. Recent studies have demonstrated that derivatives of this compound can be incorporated into organic electronics, such as light-emitting diodes (OLEDs) and field-effect transistors (FETs), where they exhibit excellent charge transport properties.

In addition to its role in materials science, CAS No. 474815-01-5 has shown potential in pharmacological applications. The presence of electron-withdrawing groups like chlorine and fluorine on the anilino ring enhances the compound's ability to interact with biological systems. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for drug development programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

The environmental impact of 5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione has also been a topic of recent research interest. Studies on its biodegradation pathways suggest that under specific conditions, the compound can undergo enzymatic transformations that reduce its persistence in natural ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, CAS No. 474815-01-5, or 5-(3-chloro-4-fluoroanilino)-6-methyl-1,2,4-triazine-3(2H)-thione, represents a versatile platform for exploring novel chemical functionalities across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a valuable tool for addressing contemporary challenges in technology and medicine.